2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H23N5OS/c1-12-7-9-14(10-8-12)19-15(23)11-24-17-21-20-16(22(17)18)13-5-3-2-4-6-13/h7-10,13H,2-6,11,18H2,1H3,(H,19,23)
• InChI Key: FTKGYSTWDMMIAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3CCCCC3
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol

Description

2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide, also known as ACT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Heterocyclic Synthesis Applications

The versatile thioureido-acetamides serve as starting materials for the synthesis of various heterocycles through one-pot cascade reactions. These reactions are characterized by excellent atom economy and can lead to the formation of 2-iminothiazoles, thioparabanic acids, functionalized thiohydantoins, and imino-5-methylene-thiazolidine-4-ones. These compounds have significant applications in medicinal chemistry and materials science due to their unique structural and electronic properties (Schmeyers & Kaupp, 2002).

Crystal Structure Analysis

The study and synthesis of novel compounds through reactions involving triazole-thiones highlight the importance of crystal structure analysis in understanding the molecular geometry and interactions within compounds. Such analysis aids in the design and development of compounds with targeted properties for pharmaceutical and material science applications (Xue et al., 2008).

Antitumor and Insecticidal Applications

Novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives synthesized from related acetamide compounds have been evaluated for their antitumor and insecticidal activities. Such studies underscore the potential of these compounds in developing new therapeutic agents and pesticides, indicating the broad spectrum of applications stemming from the core chemical structure similar to the compound of interest (Albratty et al., 2017).

Antimicrobial Activity

Synthesis of triazoles, thiadiazoles, and thiadiazines from related acetohydrazide compounds has shown significant antimicrobial activity. This highlights the potential of such compounds in addressing microbial resistance and developing new antimicrobial agents. The antimicrobial properties are crucial for pharmaceutical applications, especially in the development of new antibiotics (Abbady, 2014).